Cas no 2229102-54-7 (3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2229102-54-7
• MF: C₁₈H₂₇NO₅
• MW: 337.410685777664
• CID: 5820777
• PubChem ID: 165827329
• Update Time: 2025-10-24

3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid
• 2229102-54-7
• EN300-1884792
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid

• Inchi： 1S/C18H27NO5/c1-11-10-12(18(5,6)14(23-7)15(20)21)8-9-13(11)19-16(22)24-17(2,3)4/h8-10,14H,1-7H3,(H,19,22)(H,20,21)
• InChI Key： MVZVVOGQFOZIMO-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 337.18892296g/mol
• Monoisotopic Mass: 337.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid

Research Brief on 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid (CAS: 2229102-54-7)

In recent years, the compound 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid (CAS: 2229102-54-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of a tert-butoxycarbonyl (Boc) protecting group and a methoxy-substituted phenyl ring suggests its utility as an intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthetic pathways and biological activities associated with this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid exhibit promising binding affinities to specific oncogenic targets, suggesting potential applications in cancer therapy.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which explored the compound's utility in the design of protease inhibitors. The researchers utilized the Boc-protected amino acid moiety to enhance the stability and bioavailability of the resulting inhibitors. Their findings indicated that the compound's structural flexibility allows for fine-tuning of inhibitory activity, making it a valuable scaffold for drug design.

In addition to its synthetic applications, 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid has been investigated for its direct biological effects. A preclinical study published in European Journal of Pharmacology (2023) examined its anti-inflammatory properties. The results suggested that the compound modulates NF-κB signaling pathways, reducing pro-inflammatory cytokine production in vitro and in vivo. These findings open new avenues for its potential use in treating inflammatory diseases.

The compound's physicochemical properties have also been a subject of recent research. A 2024 study in Molecular Pharmaceutics employed computational modeling to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. The analysis revealed favorable drug-like characteristics, including moderate solubility and permeability, supporting its potential as a drug candidate or intermediate.

Looking forward, researchers are particularly interested in exploring the compound's applications in targeted drug delivery systems. Its chemical structure allows for conjugation with various drug molecules and nanoparticles, as demonstrated in a recent ACS Nano publication (2024). This versatility positions 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid as a promising building block for next-generation therapeutics.

In conclusion, the growing body of research on 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-2-methoxy-3-methylbutanoic acid (CAS: 2229102-54-7) underscores its importance in modern pharmaceutical development. Its dual role as a synthetic intermediate and potential bioactive molecule makes it a compound of significant interest for both academic and industrial researchers in the chemical biology and medicinal chemistry fields.